1-[3-[(7-Cyano-[1,3]dioxolo[4,5-g]quinolin-6-yl)amino]propyl]-3-(3-ethoxypropyl)thiourea

• Molecular Formula: C20H25N5O3S
• Molecular Weight: 415.5 g/mol
• IUPAC Name: 1-[3-[(7-cyano-[1,3]dioxolo[4,5-g]quinolin-6-yl)amino]propyl]-3-(3-ethoxypropyl)thiourea
• InChI: InChI=1S/C20H25N5O3S/c1-2-26-8-4-7-24-20(29)23-6-3-5-22-19-15(12-21)9-14-10-17-18(28-13-27-17)11-16(14)25-19/h9-11H,2-8,13H2,1H3,(H,22,25)(H2,23,24,29)
• InChI Key: RSOYCKZHDINCSE-UHFFFAOYSA-N
• SMILES: CCOCCCNC(=S)NCCCNC1=C(C=C2C=C3C(=CC2=N1)OCO3)C#N

Description

1-[3-[(7-cyano-[1,3]dioxolo[4,5-g]quinolin-6-yl)amino]propyl]-3-(3-ethoxypropyl)thiourea is an aminoquinoline.

Scientific Research Applications

Anticancer and Antibacterial Properties

Compounds related to 1-[3-[(7-Cyano-[1,3]dioxolo[4,5-g]quinolin-6-yl)amino]propyl]-3-(3-ethoxypropyl)thiourea, specifically quinoline and quinolinium iodide derivatives, have been explored for potential anticancer and antibacterial properties. In vitro studies demonstrated significant antitumor and antibacterial activities, with some derivatives showing strong potency against human cancer cell lines and bacterial strains such as Escherichia coli and Staphylococcus aureus (Guofan Jin et al., 2020).

Synthesis and Molecular Characterization

Research on the synthesis of fused quinolines, including those in the same class as the compound , has been reported. Intramolecular cyclisation techniques have been developed to produce such compounds, highlighting the versatility and potential for creating a variety of structurally related compounds (Yang Li et al., 2008).

Application in Organic Synthesis

Studies on the synthesis of ethyl 6-(bromomethyl)-[1,3]dioxolo[4,5-g]quinoline-7-carboxylate, which is structurally related to the compound , have been conducted. This research provides insights into the utility of these compounds in organic synthesis, particularly in the context of developing novel synthetic methods and intermediates (Yang Li, 2015).

Anticancer Activity Screening

Research on [1,3]dioxolo[4,5-g]thieno[3,4-b]quinolin-8(5H)-ones, a related class of compounds, shows the potential for screening these compounds for anticancer activity. This research emphasizes the significance of developing new chemical libraries for cancer treatment (Tuanjie Li et al., 2015).

Chemosensing and Molecular Docking Studies

Acylthiourea derivatives, including quinoline-based compounds similar to the one , have been synthesized and characterized for chemosensing and molecular docking. These studies explore their potential anti-inflammatory, antimalarial, and anti-tuberculosis activities, as well as their antioxidant properties (A. Kalaiyarasi et al., 2019).